Cas no 1226155-90-3 (1226155-90-3)

• Product Name: 1226155-90-3
• CAS No: 1226155-90-3
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5576208
• PubChem ID: 23176317
• Update Time: 2025-07-12

1226155-90-3 Chemical and Physical Properties

Names and Identifiers

• 3',5'-DIFLUOROBUTYROPHENONE
• 1-(3,5-Difluorophenyl)-1-butanone
• 1-Butanone, 1-(3,5-difluorophenyl)-
• 1226155-90-3

• MDL： MFCD11617492
• Inchi： 1S/C10H10F2O/c1-2-3-10(13)7-4-8(11)6-9(12)5-7/h4-6H,2-3H2,1H3
• InChI Key： IQBMKGWVAYZBDJ-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(F)=C1)(=O)CCC

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 229.9±20.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones